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An In-depth Technical Guide to the Structural Characteristics and Formulation of Dolutegravir

Introduction
Dolutegravir (DTG) is a second-generation HIV-1 integrase strand transfer inhibitor (INSTI)

that has become a cornerstone of antiretroviral therapy (ART).[1][2] It is recommended by the

World Health Organization (WHO) as a preferred first- and second-line treatment for all

persons with HIV.[2] Dolutegravir's high efficacy, favorable tolerability, and high barrier to

resistance contribute to its clinical success.[1][3] This technical guide provides a detailed

examination of the core structural characteristics of dolutegravir and the various formulation

strategies employed to deliver it effectively.

Structural Characteristics of Dolutegravir
Dolutegravir's potency and resistance profile are directly linked to its unique chemical

architecture. It is a monocarboxylic acid amide obtained by the formal condensation of the

carboxy group of (4R,12aS)-7-hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-

pyrido[1',2':4,5]pyrazino[2,1-b][4][5]oxazine-9-carboxylic acid with the amino group of 2,4-

difluorobenzylamine.[4]

The structure consists of three main parts: a tricyclic metal-chelating core, a flexible linker

group, and a difluorophenyl ring.[5] This structure allows it to bind tightly to the HIV-1 integrase

active site.[5][6] The extended linker region enables the difluorophenyl group to enter deeper

into the pocket vacated by the displaced viral DNA base, forming more intimate contacts

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b560016?utm_src=pdf-interest
https://www.benchchem.com/product/b560016?utm_src=pdf-body
https://www.benchchem.com/product/b560016?utm_src=pdf-body
https://www.researchgate.net/publication/363578522_Current_status_of_dolutegravir_delivery_systems_for_the_treatment_of_HIV-1_infection
https://en.wikipedia.org/wiki/Dolutegravir
https://en.wikipedia.org/wiki/Dolutegravir
https://www.benchchem.com/product/b560016?utm_src=pdf-body
https://www.researchgate.net/publication/363578522_Current_status_of_dolutegravir_delivery_systems_for_the_treatment_of_HIV-1_infection
https://pmc.ncbi.nlm.nih.gov/articles/PMC4500604/
https://www.benchchem.com/product/b560016?utm_src=pdf-body
https://www.benchchem.com/product/b560016?utm_src=pdf-body
https://www.benchchem.com/product/b560016?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dolutegravir
https://www.researchgate.net/figure/Structural-and-functional-analysis-of-Dolutegravir_fig3_325181910
https://pubchem.ncbi.nlm.nih.gov/compound/Dolutegravir
https://www.researchgate.net/figure/Structural-and-functional-analysis-of-Dolutegravir_fig3_325181910
https://www.researchgate.net/figure/Structural-and-functional-analysis-of-Dolutegravir_fig3_325181910
https://pmc.ncbi.nlm.nih.gov/articles/PMC3187526/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compared to first-generation INSTIs like raltegravir.[5][6][7] This enhanced binding contributes

to its high potency against wild-type HIV-1 and many INSTI-resistant variants.[5][6]

Physicochemical Properties
The fundamental physicochemical properties of dolutegravir are summarized in the table

below. The drug is typically used as a sodium salt in formulations.[8]

Property Value Reference

Chemical Formula C₂₀H₁₉F₂N₃O₅ [4][9][10][11]

Molecular Weight 419.38 g/mol (Free Acid) [9][10]

441.4 g/mol (Sodium Salt) [8][12]

Appearance White to off-white solid/powder [9]

CAS Number 1051375-16-6 [4]

IUPAC Name

(3S,7R)-N-[(2,4-

difluorophenyl)methyl]-11-

hydroxy-7-methyl-9,12-dioxo-

4-oxa-1,8-

diazatricyclo[8.4.0.0³,⁸]tetradec

a-10,13-diene-13-carboxamide

[4]

Solubility

Sparingly soluble in aqueous

buffers; soluble in DMSO (2.5

mg/mL) and DMF (5 mg/mL);

slightly soluble in ethanol.

[13]

Mechanism of Action
Dolutegravir inhibits the catalytic activity of HIV integrase, an enzyme essential for the

replication of the virus.[14][15] Specifically, it targets the strand transfer step of retroviral DNA

integration.[4][14][16] The drug binds to the active site of the integrase-viral DNA complex (the

"intasome"), chelating two critical magnesium ions through its three coplanar oxygen atoms.[5]

[6] This action prevents the covalent insertion of the viral DNA into the host cell's genome,
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effectively halting the formation of the HIV-1 provirus and disrupting the viral replication cycle.

[8][14][17]
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Caption: Mechanism of Action of Dolutegravir in the HIV-1 Lifecycle.

Formulation of Dolutegravir
Dolutegravir is a Biopharmaceutics Classification System (BCS) Class II drug, characterized

by low aqueous solubility and high permeability.[18] Formulation strategies are therefore critical

for ensuring adequate bioavailability.

Commercial Formulations
Dolutegravir is available commercially in several oral dosage forms to cater to different patient

populations, from adults to young children.[1][4][19]
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Dosage Form Brand Name(s) Available Strengths
Key Features &
Population

Film-Coated Tablet Tivicay® 10 mg, 25 mg, 50 mg

Standard oral dosage

for adults and children

weighing ≥20 kg.[20]

[21]

Dispersible Tablet Tivicay PD®, Instgra® 5 mg, 10 mg

For pediatric patients

(from 4 weeks, ≥3 kg)

who cannot swallow

tablets.[21][22][23]

Can be dispersed in

water.[22]

Fixed-Dose

Combination Tablets

Triumeq®, Juluca®,

Dovato®

Varies (e.g., 50 mg

DTG / 600 mg ABC /

300 mg 3TC)

Simplifies regimens by

combining

dolutegravir with other

antiretrovirals,

improving adherence.

[3][20]

Note: The different formulations (e.g., tablets for oral suspension vs. standard tablets) are not

bioequivalent on a milligram-per-milligram basis and are not interchangeable.[23][24]

Excipients
A variety of excipients are used in dolutegravir formulations to ensure stability,

manufacturability, and proper drug release.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.hopkinsguides.com/hopkins/view/Johns_Hopkins_HIV_Guide/545239/all/Dolutegravir
https://www.who.int/news/item/18-06-2020-who-welcomes-fda-approval-of-new-formulation-of-dolutegravir-for-young-children-living-with-hiv
https://www.who.int/news/item/18-06-2020-who-welcomes-fda-approval-of-new-formulation-of-dolutegravir-for-young-children-living-with-hiv
https://medicalguidelines.msf.org/en/viewport/EssDr/english/dolutegravir-dtg-oral-38537537.html
https://www.accessdata.fda.gov/drugsatfda_docs/pepfar/214521PI.pdf
https://medicalguidelines.msf.org/en/viewport/EssDr/english/dolutegravir-dtg-oral-38537537.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4500604/
https://www.hopkinsguides.com/hopkins/view/Johns_Hopkins_HIV_Guide/545239/all/Dolutegravir
https://www.accessdata.fda.gov/drugsatfda_docs/pepfar/214521PI.pdf
https://reference.medscape.com/drug/tivicay-tivicay-pd-dolutegravir-999861
https://www.benchchem.com/product/b560016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Excipient Function Examples

Fillers/Diluents
Microcrystalline Cellulose, Mannitol, Lactose

Monohydrate, Calcium Sulfate Dihydrate

Binders
Povidone (K29/30, K90), Copovidone,

Hydroxypropyl Methylcellulose (HPMC)

Disintegrants Crospovidone, Sodium Starch Glycolate

Glidants/Lubricants Silicon Dioxide, Magnesium Stearate, Talc

Polymers (Controlled Release) HPMC K15M, Carbopol 971G

Solubilizers/Carriers (Advanced)
Soluplus®, Polyvinylpyrrolidone (PVP),

Polyethylene Glycol (PEG) 6000

(Data sourced from:[23][25][26][27][28][29])

Advanced Drug Delivery Systems
To improve patient adherence and target viral reservoirs, significant research has been

dedicated to developing long-acting (LA) and other advanced formulations of dolutegravir.[1]

Long-Acting Injectables: Nanocrystal formulations of dolutegravir prodrugs have been

developed that can sustain drug concentrations for extended periods (up to a year in animal

models) after a single parenteral dose.[1][30]

In-Situ Forming Implants: Subcutaneously administered formulations that form a solid

implant under the skin have been shown to deliver dolutegravir for up to 9 months and can

be removed if necessary.[31]

Nanoemulsions: Self-nano emulsifying drug delivery systems (SNEDDS) and other

nanoemulsions have been developed to enhance the oral delivery and solubility of

dolutegravir.[1][18] These systems use oils (e.g., Capmul MCM, Oleic acid), surfactants

(e.g., Kolliphor RH40, Tween 80), and co-surfactants (e.g., PEG 400).[1][18]

Intranasal Delivery: Nanoemulsion-based in-situ gels for intranasal administration are being

explored for direct brain targeting to manage NeuroAIDS, bypassing the blood-brain barrier.
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[32]

Experimental Protocols
The development and quality control of dolutegravir formulations rely on standardized

experimental protocols.

Solubility Determination (Shake Flask Method)
This protocol is used to determine the equilibrium solubility of dolutegravir or its formulations

in a specific medium.[33]

Apparatus: Orbital shaker incubator, centrifuge, HPLC system.

Reagents: Dolutegravir (or formulation), selected buffer (e.g., pH 6.8 phosphate buffer).[33]

Procedure:

Add an excess amount of the dolutegravir-containing sample to a vial containing the

buffer solution.[33]

Place the sealed vials in an orbital shaker set to a specified temperature (e.g., 37°C) and

agitation speed (e.g., 150 rpm) for a period sufficient to reach equilibrium (e.g., 24 hours).

[25][33]

After incubation, centrifuge the samples (e.g., 10,000 rpm for 10 minutes) to separate the

undissolved solid.[33]

Carefully collect the supernatant, dilute it appropriately, and analyze the concentration of

dissolved drug using a validated HPLC method.[33]

In-Vitro Dissolution Profiling
This protocol evaluates the rate and extent to which the drug is released from a solid dosage

form.

Apparatus: USP Dissolution Apparatus II (Paddle type).[25][33]

Reagents: Dissolution medium (e.g., 900 mL of pH 6.8 phosphate buffer).[25][33]
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Procedure:

Place the dosage form (e.g., one tablet) into each vessel of the dissolution apparatus.[25]

Maintain the medium at a constant temperature (37 ± 0.5°C) and stir with the paddle at a

specified speed (e.g., 50 or 75 rpm).[25][33]

Withdraw samples (e.g., 1 mL) at predetermined time intervals (e.g., 15, 30, 60, 90, 120

minutes).[33]

Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

Filter or centrifuge the samples to remove any undissolved particles.[33]

Analyze the samples for dolutegravir concentration using a suitable analytical method,

such as UV-Vis spectrophotometry (at ~260 nm) or HPLC.[25][34]

Calculate the cumulative percentage of drug released at each time point.[25]

Formulation Development

Physicochemical Characterization Performance Evaluation

1. Raw Materials
(DTG, Polymers, Excipients)

2. Preparation Method
(e.g., Solid Dispersion via

Solvent Evaporation)

DSC/TGA
(Thermal Properties)

XRPD
(Crystallinity)

FTIR
(Drug-Excipient Interaction)

Assay/Drug Content
(HPLC)

Solubility Study
(Shake Flask)

Dissolution Test
(USP Apparatus II)

Optimized Formulation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.ijrpc.com/files/13-03-23/07.pdf
https://www.ijrpc.com/files/13-03-23/07.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10299877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10299877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10299877/
https://www.benchchem.com/product/b560016?utm_src=pdf-body
https://www.ijrpc.com/files/13-03-23/07.pdf
https://www.researchgate.net/figure/Chemical-Structure-of-dolutegravir_fig2_343269130
https://www.ijrpc.com/files/13-03-23/07.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: General Experimental Workflow for Dolutegravir Formulation Development.

Conclusion
The chemical structure of dolutegravir is intrinsically linked to its potent activity as a second-

generation integrase inhibitor, providing a high barrier to resistance. The formulation of this

BCS Class II compound is a critical aspect of its clinical utility, with current commercial products

offering dosing flexibility for a wide range of patient populations. Ongoing research into

advanced drug delivery systems, such as long-acting injectables and nano-formulations, holds

the promise of further improving treatment adherence and efficacy, bringing the goal of

eradicating HIV as a public health threat closer to reality.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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